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Compound of Interest

Compound Name: Triethylstibine

Cat. No.: B1582785 Get Quote

Introduction Triethylstibine (C₆H₁₅Sb), also known as triethylantimony, is a highly reactive

organometallic compound.[1][2] Due to its pyrophoric nature, meaning it can spontaneously

ignite upon contact with air, stringent safety protocols are mandatory for its handling.[3] It is

primarily used in organic synthesis and as a precursor for producing semiconductor materials in

Metal Organic Chemical Vapor Deposition (MOCVD) processes.[1] These notes provide

detailed protocols for researchers, scientists, and drug development professionals to manage

the risks associated with triethylstibine.

Physicochemical and Hazard Data
A summary of key quantitative data and hazard classifications for triethylstibine is presented

below.
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Property Value Reference

CAS Number 617-85-6 [2]

Molecular Formula C₆H₁₅Sb [2]

Molecular Weight 208.943 g/mol [2][4]

Appearance Colorless liquid [1]

Boiling Point 160 °C [5]

Melting Point -98 °C [5]

Density 1.322 g/cm³ at 20 °C [5]

Solubility
Insoluble in water; miscible

with ethanol and ether.
[1]

GHS Hazard Statements

H302: Harmful if

swallowed.H332: Harmful if

inhaled.H411: Toxic to aquatic

life with long lasting effects.

[6]

Experimental Protocols
Engineering Controls and Personal Protective
Equipment (PPE)
Safe handling of triethylstibine requires robust engineering controls and specific PPE to

minimize exposure and fire risk.

2.1 Engineering Controls:

Fume Hood/Glovebox: All manipulations must be performed in a certified chemical fume

hood or, preferably, a glovebox under an inert atmosphere (argon or nitrogen).[3][7][8] The

fume hood sash should be kept at the lowest possible position.[3][9]

Safety Equipment: An operational safety shower and eyewash station must be within a 10-

second travel distance.[8][10] A Class D dry powder fire extinguisher or powdered lime/dry

sand should be immediately accessible.[9][10]
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Inert Atmosphere: Air-free techniques, such as those involving a Schlenk line or a glovebox,

are mandatory to prevent contact with air and moisture.[7][11]

2.2 Personal Protective Equipment (PPE):

Body Protection: A flame-resistant lab coat (e.g., Nomex) must be worn over non-synthetic

clothing.[9][12]

Eye Protection: Chemical splash goggles and a face shield are required at all times.[3][8][9]

[10][12]

Hand Protection: Double gloving is recommended. Use nitrile gloves as the inner layer and

neoprene or other chemically resistant gloves as the outer layer.[3][8][9]

Footwear: Fully enclosed, non-permeable shoes are mandatory.[3][10]

Protocol for Storage and General Handling
Storage: Store triethylstibine in its original container (e.g., Aldrich Sure/Seal™ bottle) under

an inert atmosphere.[12] The container must be kept in a cool, dry, and well-ventilated area,

away from sources of ignition and incompatible materials.

Preparation: Before handling, ensure the work area is clear of flammable materials and

clutter.[3][10] All glassware must be dried in an oven (e.g., 125°C overnight) and cooled

under a stream of inert gas to remove adsorbed moisture.[13][14] Perform a "dry run" of the

procedure with a less hazardous solvent to familiarize yourself with the manipulations.[3]

Buddy System: Never work with pyrophoric materials alone.[3]

Protocol for Transfer of Triethylstibine via Syringe (<50
mL)
This technique is suitable for transferring small volumes of the reagent.

Methodology:

Ensure the syringe and needle are completely dry, ideally by oven-drying.[14]
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Assemble the syringe while hot and allow it to cool in a stream of inert gas, or flush the

cooled syringe at least 10 times with inert gas (e.g., nitrogen or argon).[13][14]

Puncture the septum of the triethylstibine container with the needle and purge the inert gas

from the syringe into the headspace.

Slowly withdraw the desired volume of liquid into the syringe. It is good practice to pull

slightly more than needed.

To remove any gas bubbles, invert the syringe and gently push the plunger to expel the gas

back into the container.

Adjust the liquid to the final desired volume.

Withdraw the needle from the reagent bottle and quickly insert it into the septum of the

reaction flask.

Slowly dispense the triethylstibine into the reaction vessel.

Protocol for Transfer of Triethylstibine via Cannula (>50
mL)
For larger volumes, a double-tipped needle (cannula) transfer is the recommended and safer

method. This technique uses inert gas pressure to move the liquid.

Methodology:

Secure both the reagent bottle and the receiving flask with clamps.

Connect the reagent bottle to an inert gas source via a needle attached to a bubbler to

monitor pressure.

Puncture the septum of the receiving flask with a needle connected to another bubbler to

vent excess pressure.

Insert one end of the double-tipped needle through the septum of the reagent bottle,

ensuring the tip is above the liquid level.
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Insert the other end of the needle into the receiving flask.

Flush the cannula with inert gas by applying a positive pressure to the reagent bottle. The

gas will flow through the cannula and exit through the vent needle on the receiving flask.

Lower the cannula into the triethylstibine in the reagent bottle. The pressure difference will

cause the liquid to flow from the reagent bottle to the receiving flask.

Once the desired volume is transferred, raise the cannula tip above the liquid level in the

reagent bottle and allow inert gas to flush the remaining liquid from the cannula.

Remove the cannula from the receiving flask first, and then from the reagent bottle.
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Preparation Phase

Transfer Phase

Completion Phase

1. Oven-dry and cool
all glassware under inert gas

2. Secure reagent bottle
and receiving flask

3. Establish inert atmosphere
in both vessels

4. Insert cannula into headspace
of both vessels to purge

5. Lower cannula into
Triethylstibine liquid

6. Apply gentle positive pressure
to reagent bottle

7. Monitor liquid transfer
into receiving flask

8. Raise cannula into headspace
to flush with inert gas

9. Remove cannula from
receiving flask, then source

10. Re-equilibrate pressure
in both vessels

Click to download full resolution via product page

Caption: Workflow for Cannula Transfer of Triethylstibine.
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Protocol for Quenching and Disposal
Unused or waste triethylstibine must be neutralized (quenched) before disposal. This process

is highly exothermic and must be done with extreme caution.

Methodology:

Perform the quenching procedure in a fume hood under an inert atmosphere.

Dilute the triethylstibine by adding it slowly to a non-reactive, high-boiling point solvent like

heptane or toluene in a three-necked flask equipped with a stirrer, thermometer, and inert

gas inlet. The recommended ratio is at least 10 parts solvent to 1 part triethylstibine.

Immerse the flask in a cooling bath (e.g., ice-water).

While stirring vigorously, slowly add a long-chain alcohol like isopropanol or n-butanol

dropwise. Monitor the temperature closely and maintain it below 25°C.

After the initial reaction subsides, continue stirring for several hours to ensure complete

neutralization.

Very slowly and cautiously, add water dropwise to quench any remaining reactive material.

The resulting solution should be disposed of as hazardous chemical waste in accordance

with institutional and local regulations.[6] Package the waste in a suitable, closed, and clearly

labeled container.[6]

Emergency Procedures
Spills: In case of a small spill, immediately smother the material with powdered lime (calcium

hydroxide) or dry sand.[10] Do NOT use water or a carbon dioxide fire extinguisher. For

larger spills, evacuate the area and contact emergency personnel.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15-20 minutes in a safety shower.[9][12] Remove contaminated clothing while under

the shower.
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Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station, lifting

the upper and lower eyelids. Seek immediate medical attention.

Fire: If a person's clothing catches fire, use the "stop, drop, and roll" method, a fire

blanket, or a safety shower to extinguish the flames.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582785#techniques-for-handling-pyrophoric-
triethylstibine-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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